4-(benzenesulfonylmethyl)-N-(furan-2-ylmethyl)benzamide

• IUPAC Name: 4-(benzenesulfonylmethyl)-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H17NO4S/c21-19(20-13-17-5-4-12-24-17)16-10-8-15(9-11-16)14-25(22,23)18-6-2-1-3-7-18/h1-12H,13-14H2,(H,20,21)
• InChI Key: LMMPNUWPJINYAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CC2=CC=C(C=C2)C(=O)NCC3=CC=CO3
• Molecular Formula: C19H17NO4S
• Molecular Weight: 355.4 g/mol

Description

4-(benzenesulfonylmethyl)-N-(furan-2-ylmethyl)benzamide is an organic compound that features both benzene and furan rings in its structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(benzenesulfonylmethyl)-N-(furan-2-ylmethyl)benzamide typically involves multi-step organic reactions. One common method starts with the sulfonylation of benzyl chloride with benzenesulfonyl chloride in the presence of a base such as pyridine. The resulting benzenesulfonylmethylbenzene is then reacted with furan-2-ylmethylamine under suitable conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

4-(benzenesulfonylmethyl)-N-(furan-2-ylmethyl)benzamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan derivatives.

Reduction: The sulfonyl group can be reduced to a sulfide.

Substitution: The benzene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Electrophilic substitution reactions often use reagents like bromine or nitric acid.

Major Products

Oxidation: Oxidized furan derivatives.

Reduction: Sulfide derivatives.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

4-(benzenesulfonylmethyl)-N-(furan-2-ylmethyl)benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(benzenesulfonylmethyl)-N-(furan-2-ylmethyl)benzamide depends on its application. In medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity. The furan and benzene rings can participate in π-π interactions, while the sulfonyl and amide groups can form hydrogen bonds, contributing to its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

4-(benzenesulfonylmethyl)benzamide: Lacks the furan ring, which may affect its biological activity.

N-(furan-2-ylmethyl)benzamide: Lacks the sulfonyl group, potentially altering its chemical reactivity and applications.

4-(benzenesulfonylmethyl)-N-(pyridin-2-ylmethyl)benzamide: Contains a pyridine ring instead of a furan ring, which may influence its properties.

Uniqueness

4-(benzenesulfonylmethyl)-N-(furan-2-ylmethyl)benzamide is unique due to the presence of both a furan ring and a sulfonyl group, which confer distinct chemical and biological properties. This combination allows for diverse applications and interactions that are not possible with simpler analogs.